1-Phenyl-2-[6-(4-pyrazol-1-ylphenyl)pyridazin-3-yl]sulfanylethanone

• IUPAC Name: 1-phenyl-2-[6-(4-pyrazol-1-ylphenyl)pyridazin-3-yl]sulfanylethanone
• InChI: InChI=1S/C21H16N4OS/c26-20(17-5-2-1-3-6-17)15-27-21-12-11-19(23-24-21)16-7-9-18(10-8-16)25-14-4-13-22-25/h1-14H,15H2
• InChI Key: YIFNTAPCZIFFRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C21H16N4OS
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds with a combination of pyrazole and pyridazine rings, similar to the structure of the compound , has been carried out. These rings are connected through the oxygen atom and oxoethoxy or oxoethyl moieties. The targeted synthesis of new previously undescribed pyridazine derivatives was achieved by heterocyclisation of 3-[(6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl)oxy]pentane-2,4-dione, 2-[(6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl) oxy]acetohydrazide and 2-{3-[(4,6-substituted-1,3,5-triazin- 2-yl)oxy]-6-oxopyridazin-1(6H)-yl}acetohydrazides.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

A series of novel disubstituted pyrazolo[1,5-a]pyrimidines, imidazo[1,2-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles containing thioether and aryl moieties were synthesized, starting from 2-hydroxyacetophenone. These compounds were obtained through cyclocondensation reactions, showcasing the compound's role in synthesizing complex structures with potential for biological activity (Li et al., 2012).

Computational and Biological Activity Evaluation

In another study, sulfur- and nitrogen-containing thiourea and acetophenone derivatives were synthesized, demonstrating physiological properties. Among these, a compound showed significant antioxidant effects and the potential for drug development due to its stabilizing effect on biological membranes (Farzaliyev et al., 2020).

Pharmacological Applications

Research into pyridazinone-based phosphodiesterase 10A (PDE10A) inhibitors led to the discovery of compounds with potent inhibitory activity and high selectivity, highlighting the compound's utility in designing molecules with significant pharmacological effects (Kunitomo et al., 2014).

Toxicity and Tumor Inhibition Assessment

A study focused on the computational and pharmacological potential of novel derivatives, including their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This underscores the compound's application in evaluating new materials for comprehensive biological effects (Faheem, 2018).